Cas no 748132-67-4 (Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)-)

• Product Name: Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)-
• CAS No: 748132-67-4
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 5580648
• PubChem ID: 40427176
• Update Time: 2025-06-08

Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-?amino-?3,?5-?dichloro-?, ethyl ester, (βR)?-
• (R)-Ethyl3-amino-3-(3,5-dichlorophenyl)propanoate
• (R)-beta-Amino-3,5-dichlorobenzenepropanoic acid ethyl ester
• N14370
• 748132-67-4
• (R)-Ethyl 3-amino-3-(3,5-dichlorophenyl)propanoate
• Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)-

• Inchi： 1S/C11H13Cl2NO2/c1-2-16-11(15)6-10(14)7-3-8(12)5-9(13)4-7/h3-5,10H,2,6,14H2,1H3/t10-/m1/s1
• InChI Key： VEXKYYBQZJWWSL-SNVBAGLBSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@@H](CC(=O)OCC)N)Cl

Computed Properties

• Exact Mass: 261.0323340g/mol
• Monoisotopic Mass: 261.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 350.6±42.0 °C(Predicted)
• pka: 7.13±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)-

Comprehensive Overview of Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)- (CAS No. 748132-67-4)

Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)- is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number, 748132-67-4, uniquely identifies this chiral molecule, which features a β-amino group and 3,5-dichloro substitution on the benzene ring. The ethyl ester moiety enhances its solubility and bioavailability, making it a valuable intermediate in drug discovery.

The compound's stereochemistry, denoted by (βR)-, is critical for its biological activity. Researchers are increasingly interested in chiral molecules like this due to their potential in developing enantioselective catalysts and targeted therapies. Recent trends in green chemistry have also spurred investigations into sustainable synthesis routes for such amino acid derivatives, aligning with global demands for eco-friendly production methods.

In pharmaceutical contexts, Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)- has been studied for its structural similarity to neurotransmitter precursors. Its dichlorophenyl group is a common pharmacophore in CNS-active compounds, prompting inquiries about potential applications in neurological research. However, current literature emphasizes its role as a building block rather than an end-product, addressing frequent search queries about "chiral synthons for drug development."

The agrochemical industry explores this compound for its halogenated aromatic properties, which are characteristic of certain plant protection agents. With growing interest in precision agriculture, researchers examine how such structurally defined molecules could contribute to next-generation crop solutions. This aligns with popular searches for "eco-friendly pesticide intermediates" and "chiral agrochemicals."

Analytical characterization of 748132-67-4 typically involves advanced techniques like chiral HPLC and NMR spectroscopy, reflecting industry standards for enantiomeric purity verification. These methods answer common technical questions about "how to analyze chiral esters" while demonstrating the compound's compliance with modern quality control paradigms in fine chemical production.

From a regulatory perspective, proper handling of β-amino ester compounds requires standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its dichloro substitution pattern warrants careful environmental consideration - a topic frequently searched in relation to "benzenoid compound biodegradation."

Market analysts note steady demand for such specialty chemicals, particularly from contract research organizations engaged in structure-activity relationship studies. The compound's unique combination of amino and ester functionalities makes it valuable for molecular diversification strategies in medicinal chemistry programs.

Emerging research directions include exploring this molecule's potential in peptide mimetics design and enzyme inhibitor development. These applications respond to trending searches about "non-proteinogenic amino acid applications" while highlighting the compound's versatility beyond traditional synthetic uses.

In summary, Benzenepropanoic acid, β-amino-3,5-dichloro-, ethyl ester, (βR)- represents a sophisticated tool for modern chemical research. Its structural features address multiple contemporary needs in life sciences, from asymmetric synthesis to bioactive compound design, making CAS 748132-67-4 a subject of ongoing scientific interest across interdisciplinary fields.